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Introduction

The Thorium-229 (22°Th) nucleus stands as a unique and compelling subject of study within
the fields of nuclear physics, metrology, and medicine. It possesses the lowest known nuclear
excited state, an isomer designated as Thorium-229m (22°™Th), with an energy that is
remarkably accessible to laser spectroscopy—a characteristic that sets it apart from all other
known isotopes.[1][2] This exceptionally low-energy isomeric transition, orders of magnitude
smaller than typical nuclear excitations, has opened up new frontiers in research, most notably
the development of a "nuclear clock" with the potential for unprecedented accuracy.[3][4][5]
Beyond fundamental physics, 22°Th and its decay products are gaining significant attention for
their applications in targeted alpha therapy for cancer treatment.[6][7][8][9]

This technical guide provides an in-depth overview of the nuclear structure and properties of
Thorium-229, tailored for researchers, scientists, and professionals in drug development. It
consolidates key data, outlines experimental methodologies, and visualizes important concepts
to facilitate a comprehensive understanding of this fascinating isotope.

Nuclear Structure and Properties

The defining feature of 2°Th is its low-lying isomeric state. The ground and isomeric states
have distinct properties that have been the subject of extensive experimental and theoretical
investigation.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1194898?utm_src=pdf-interest
https://www.benchchem.com/product/b1194898?utm_src=pdf-body
https://www.benchchem.com/product/b1194898?utm_src=pdf-body
https://sites.lsa.umich.edu/kuzmich-lab/research/229th-nuclear-isomer/
https://www.researchgate.net/figure/Properties-of-the-229-Th-ground-and-isomeric-first-excited-state-Nuclear-levels-are_fig1_354235624
https://thoriumclock.eu/wp-content/uploads/2021/03/Beeks-2021_The-thorium-229-low-energy-isomer-and-the-nuclear-clock.pdf
https://www.quantumscience.at/news/thorium-229-nuclear-clock
https://www.azom.com/article.aspx?ArticleID=24834
https://www.energy.gov/em/articles/oak-ridge-project-boosting-isotope-supply-cancer-treatments
https://www.terrapower.com/isotopes/
https://www.researchgate.net/publication/286144992_Thorium-229_for_Medical_Applications
https://pmc.ncbi.nlm.nih.gov/articles/PMC7318081/
https://www.benchchem.com/product/b1194898?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194898?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Quantitative Nuclear Data

The fundamental properties of the 22°Th ground and isomeric states are summarized in the

tables below.
Property Ground State (2°Th) Isomeric State (22°™Th)
Spin and Parity (I11) 5/2+[3] 3/2+[3]
~7 ps (neutral atom, internal
) conversion), 1740 £ 50 s
Half-life (T1/2) 7917 + 24 years ] ) o
(isolated in vacuum, radiative
decay)[10]
Internal Conversion (IC),
Decay Mode a-decay (100%)[11] o
Radiative Decay (y)
Magnetic Dipole Moment (l) +0.360(7) UN[3] -0.37(6) UN[3]
Electric Quadrupole Moment
+3.11(6) eb[3] +1.74(6) eb[3]
(Qs)
Property Value
Isomeric Transition Energy 8.355733554021(8) eV[12][13]
Isomeric Transition Wavelength 148.382182883 nm (in vacuum)[12]
Ground State a-decay Energy (Qa) 5168 keV

Production and Decay

Thorium-229 is not a primordial isotope due to its relatively short half-life compared to the age
of the Earth. It is primarily produced through the alpha decay of Uranium-233 (233U), which was
bred in nuclear reactors.[3] The global inventory of 233U is therefore the main source of 22°Th.
An alternative production route is the beta decay of Actinium-229 (22°Ac).

The alpha decay of 233U populates various excited states of 2°Th, with about 2% of decays
populating the isomeric state 2°™Th,
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Production of 22°Th from the a-decay of 233U.

The Isomeric Transition and the Nuclear Clock

The exceptionally low energy of the 2°™Th isomer, falling within the vacuum ultraviolet (VUV)
range, makes it accessible to direct laser excitation.[12] This has propelled the concept of a
"nuclear clock," an optical clock based on this nuclear transition.[4][5] Nuclear transitions are
inherently less susceptible to external perturbations like electromagnetic fields compared to the
electronic transitions used in current atomic clocks.[3][5] This intrinsic insensitivity could lead to
a timekeeping device with a fractional uncertainty as low as 1071°.[5]

Recent breakthroughs have demonstrated the successful laser excitation of the 22°Th nucleus,
a crucial step towards the realization of a nuclear clock.[10][14][15][16]

Experimental Methodologies

The characterization of 2°Th's properties has relied on a variety of sophisticated experimental
techniques.

Gamma-Ray Spectroscopy

The existence of the isomeric state was first inferred from high-resolution gamma-ray
spectroscopy of the alpha decay of 233U in 1976.[1] By precisely measuring the energies of
gamma rays emitted from the excited states of 22°Th and applying the Ritz combination
principle, a consistent level scheme could only be constructed by including a very low-lying
excited state.

Methodology:

e A highly purified source of 233U is prepared.
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e The gamma rays emitted following the alpha decay are detected using high-resolution
detectors, such as germanium detectors or, more recently, magnetic microcalorimeters.

e The energies of the emitted gamma rays are precisely measured.

e The nuclear level scheme of 22°Th is constructed based on the energy differences between
the measured gamma rays.

e The energy of the isomeric state is determined by the small energy difference between
various decay cascades.

Laser Spectroscopy of Trapped Thorium lons

To probe the nuclear properties with high precision and minimize environmental perturbations,
laser spectroscopy on trapped 2°Th ions is employed.[1][3] lons can be confined in
radiofrequency (RF) Paul traps and cooled to very low temperatures using laser cooling
techniques.

Methodology:

e Thorium-229 ions (e.g., Th3*) are produced, for instance, by ablating a 233U source.[17]

e The ions are guided into a linear RF Paul trap.

e The trapped ions are sympathetically or directly laser-cooled to reduce their kinetic energy.
o Anarrow-linewidth laser is used to probe the electronic transitions of the trapped ions.

e By observing the hyperfine structure of these electronic transitions, which arises from the
interaction of the electrons with the nuclear moments, the nuclear magnetic dipole and
electric quadrupole moments can be determined.[3]
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Experimental Setup
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Workflow for laser spectroscopy of trapped 22°Th ions.

Spectroscopy of Thorium-229 Doped Crystals

An alternative approach involves doping 2°Th into optically transparent crystals, such as
calcium fluoride (CaF-2).[3][10] This solid-state environment allows for a high density of nuclei to
be probed.

Methodology:

e Crystals are grown with a small concentration of 22°Th.

e The doped crystal is mounted in a cryostat and cooled to low temperatures.

* Atunable VUV laser system is used to irradiate the crystal.[10]

e The laser frequency is scanned across the expected energy of the nuclear transition.

e The excitation of the isomer is detected by observing the subsequent fluorescence (photons)
or internal conversion (electrons) upon its decay.[15][18]
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Applications in Nuclear Medicine

Beyond its role in fundamental physics, 22°Th is a critical parent isotope for the production of
Actinium-225 (#5Ac), a promising radionuclide for Targeted Alpha Therapy (TAT).[8][9] 2°Ac
emits four high-energy alpha particles during its decay, which can effectively kill cancer cells

with minimal damage to surrounding healthy tissue.[7]

The process of separating 25Ac from its parent 22°Th is often referred to as "milking a thorium

cow."[9]
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Logical workflow for the production of 25Ac from 22°Th.

Future Outlook
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The field of Thorium-229 research is rapidly advancing. The direct laser excitation of the
isomer has paved the way for the development of a nuclear clock, which could have profound
implications for metrology, geodesy, and tests of fundamental constants.[19][20] Continued
improvements in the precision of the isomer's energy and lifetime measurements are crucial
next steps. In the realm of medicine, the demand for 225Ac is growing, highlighting the
importance of a stable and efficient supply chain based on the extraction of 2°Th from 233U
stockpiles.[6][7] The unique properties of the Thorium-229 nucleus will undoubtedly continue
to be a source of exciting scientific discoveries and technological innovations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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